Cas no 1822563-16-5 (methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate)

• Product Name: methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate
• CAS No: 1822563-16-5
• MF: C₁₁H₂₀N₂O₅
• MW: 260.286903381348
• MDL: MFCD00233670
• CID: 4620222
• PubChem ID: 13190121
• Update Time: 2025-06-14

methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• AKOS037646862
• SCHEMBL20608551
• 1822563-16-5
• MFCD00233670
• AS-71258
• methyl 4-{[(tert-butoxy)carbonyl]amino}-4-carbamoylbutanoate
• methyl 4-[(tert-butoxycarbonyl)amino]-4-carbamoylbutanoate
• Methyl5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate
• methyl 5-amino-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoate
• Methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate
• Methyl 5-amino-4-((t-butoxycarbonyl)amino)-5-oxopentanoate
• W18252
• methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate

• MDL： MFCD00233670
• Inchi： 1S/C11H20N2O5/c1-11(2,3)18-10(16)13-7(9(12)15)5-6-8(14)17-4/h7H,5-6H2,1-4H3,(H2,12,15)(H,13,16)
• InChI Key： CGMQVXPBMLTDSL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N)=O)CCC(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.13722174g/mol
• Monoisotopic Mass: 260.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 108Ų

Additional information on methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate

Comprehensive Overview of Methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate (CAS No. 1822563-16-5)

Methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate (CAS No. 1822563-16-5) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound features a unique molecular structure combining a methyl ester, a tert-butoxycarbonyl (Boc) protecting group, and an amino acid derivative, making it invaluable for controlled chemical reactions. Its applications span drug discovery, bioconjugation, and the development of novel therapeutic agents, aligning with current trends in precision medicine and targeted therapies.

The growing interest in peptide-based therapeutics has heightened demand for intermediates like methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate. Researchers frequently search for "Boc-protected amino acid derivatives" or "peptide coupling reagents," reflecting its relevance in modern synthetic chemistry. The compound’s stability under mild conditions and compatibility with solid-phase peptide synthesis (SPPS) further enhance its utility, addressing challenges in high-efficiency drug development.

From a structural perspective, the Boc group in this compound ensures selective deprotection during multi-step syntheses, a critical feature for constructing complex peptides. The methyl ester moiety offers solubility advantages, facilitating reactions in organic solvents. Such properties are frequently discussed in forums on "green chemistry" and "sustainable synthesis," as scientists seek eco-friendly alternatives without compromising yield.

Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing CAS No. 1822563-16-5, ensuring purity for sensitive applications. Recent publications highlight its role in creating anticancer peptide analogs and enzyme inhibitors, topics trending in academic and industrial research. FAQs such as "How to optimize Boc deprotection?" or "Best practices for ester hydrolysis in peptide synthesis" often reference this compound’s derivatives.

In summary, methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate represents a cornerstone in advanced organic synthesis. Its adaptability to cutting-edge research—from biologics to material science—positions it as a critical tool for innovators tackling global health challenges. As the scientific community prioritizes molecular precision, this compound’s significance will only expand.